Cas no 2680795-85-9 (methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate
• CAS No: 2680795-85-9
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5634866
• PubChem ID: 165926496
• Update Time: 2025-07-22

methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-5-hydroxybenzoate
• 2680795-85-9
• EN300-28290473
• methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate

• Inchi： 1S/C16H15NO5/c1-21-15(19)13-9-12(18)7-8-14(13)17-16(20)22-10-11-5-3-2-4-6-11/h2-9,18H,10H2,1H3,(H,17,20)
• InChI Key： SHHPDMHOTCJQJX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(=O)OC)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate

Methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate (CAS No. 2680795-85-9): A Comprehensive Overview

Methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate, identified by the chemical compound code CAS No. 2680795-85-9, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The detailed analysis of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its value in modern science.

The molecular structure of methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate encompasses several key functional groups that contribute to its unique chemical behavior. The presence of a benzyloxy carbonylamino group and a hydroxyl group on a benzoate backbone suggests versatile reactivity, making it a valuable intermediate in organic synthesis. This structural configuration allows for further modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the synthesis and application of this compound. Researchers have been exploring its role in the development of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies. The hydroxyl group, in particular, has been identified as a critical site for interaction with biological targets, enhancing the compound's potential as a pharmacological agent.

The synthesis of methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve high yields and purity. These techniques not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The benzyloxy carbonylamino group serves as a protecting group for amino functions, which is crucial in peptide synthesis and drug development. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, influencing the compound's solubility and bioavailability. These properties make it an attractive candidate for further investigation in drug design.

Recent studies have begun to explore the pharmacological effects of derivatives of methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate. Initial findings suggest that modifications to the benzoate core can lead to compounds with significant anti-inflammatory and analgesic activities. These results are particularly promising given the increasing demand for natural product-inspired drugs that offer effective therapeutic outcomes with minimal side effects.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how different derivatives might interact with biological targets, providing insights into their potential pharmacological effects. These computational approaches complement experimental studies, offering a more holistic view of the compound's properties and applications.

As research continues to evolve, the applications of methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate are likely to expand. The development of new synthetic methods and the discovery of novel bioactive derivatives will further enhance its significance in pharmaceutical and biochemical research. The ongoing exploration of this compound underscores its importance as a building block for future therapeutics.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-5-hydroxybenzoate (CAS No. 2680795-85-9) represents a fascinating subject of study with broad implications for drug development and synthetic chemistry. Its complex structure, versatile reactivity, and potential pharmacological applications make it a valuable asset in modern scientific research. As new discoveries are made and methodologies refined, this compound is poised to play an increasingly important role in advancing our understanding of bioactive molecules.